Cas no 1866716-09-7 (2-Thiophenepropanoic acid, 3-chloro-α-hydroxy-)
2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenepropanoic acid, 3-chloro-α-hydroxy-
-
- MDL: MFCD30477027
- Inchi: 1S/C7H7ClO3S/c8-4-1-2-12-6(4)3-5(9)7(10)11/h1-2,5,9H,3H2,(H,10,11)
- InChI Key: HMDPBDQWIWZVSU-UHFFFAOYSA-N
- SMILES: C(C1SC=CC=1Cl)C(O)C(=O)O
2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-319213-0.05g |
3-(3-chlorothiophen-2-yl)-2-hydroxypropanoic acid |
1866716-09-7 | 0.05g |
$768.0 | 2023-09-05 | ||
| Enamine | EN300-319213-0.1g |
3-(3-chlorothiophen-2-yl)-2-hydroxypropanoic acid |
1866716-09-7 | 0.1g |
$804.0 | 2023-09-05 | ||
| Enamine | EN300-319213-0.25g |
3-(3-chlorothiophen-2-yl)-2-hydroxypropanoic acid |
1866716-09-7 | 0.25g |
$840.0 | 2023-09-05 | ||
| Enamine | EN300-319213-0.5g |
3-(3-chlorothiophen-2-yl)-2-hydroxypropanoic acid |
1866716-09-7 | 0.5g |
$877.0 | 2023-09-05 | ||
| Enamine | EN300-319213-1.0g |
3-(3-chlorothiophen-2-yl)-2-hydroxypropanoic acid |
1866716-09-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-319213-2.5g |
3-(3-chlorothiophen-2-yl)-2-hydroxypropanoic acid |
1866716-09-7 | 2.5g |
$1791.0 | 2023-09-05 | ||
| Enamine | EN300-319213-5.0g |
3-(3-chlorothiophen-2-yl)-2-hydroxypropanoic acid |
1866716-09-7 | 5.0g |
$3728.0 | 2023-02-24 | ||
| Enamine | EN300-319213-10.0g |
3-(3-chlorothiophen-2-yl)-2-hydroxypropanoic acid |
1866716-09-7 | 10.0g |
$5528.0 | 2023-02-24 | ||
| Enamine | EN300-319213-1g |
3-(3-chlorothiophen-2-yl)-2-hydroxypropanoic acid |
1866716-09-7 | 1g |
$914.0 | 2023-09-05 | ||
| Enamine | EN300-319213-5g |
3-(3-chlorothiophen-2-yl)-2-hydroxypropanoic acid |
1866716-09-7 | 5g |
$2650.0 | 2023-09-05 |
2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-Thiophenepropanoic acid, 3-chloro-α-hydroxy-
2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- (CAS No. 1866716-09-7): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research
2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- (CAS No. 1866716-09-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and structural versatility.
The molecular formula of 2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- is C9H8ClO3S, and it has a molecular weight of approximately 223.71 g/mol. The presence of a thiophene ring, a chlorine atom, and a hydroxy group in its structure confers this compound with distinct chemical properties and reactivity profiles. These features make it an attractive candidate for various pharmaceutical applications, including the development of new drugs and the exploration of novel biological pathways.
In recent years, significant advancements have been made in understanding the pharmacological properties of 2-Thiophenepropanoic acid, 3-chloro-α-hydroxy-. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which are crucial for the treatment of various diseases such as arthritis, cardiovascular disorders, and neurodegenerative conditions. The anti-inflammatory effects are primarily attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Beyond its anti-inflammatory properties, 2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in many types of cancer.
The structural features of 2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- also make it an excellent candidate for drug delivery systems. The presence of a hydroxy group allows for the formation of hydrogen bonds with other molecules, enhancing its solubility and bioavailability. Additionally, the thiophene ring provides a rigid scaffold that can be modified to improve pharmacokinetic properties such as stability and permeability.
In the context of drug discovery and development, 2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- has been used as a lead compound for the synthesis of more potent analogs. Through systematic structure-activity relationship (SAR) studies, researchers have identified several derivatives with enhanced biological activities and improved pharmacological profiles. These efforts have led to the identification of promising candidates for further preclinical and clinical evaluation.
The synthesis of 2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of thiophene derivatives with appropriate chlorinated reagents followed by hydroxylation steps. Advances in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound on a larger scale.
In conclusion, 2-Thiophenepropanoic acid, 3-chloro-α-hydroxy- (CAS No. 1866716-09-7) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure endows it with valuable biological activities that make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in clinical settings.
1866716-09-7 (2-Thiophenepropanoic acid, 3-chloro-α-hydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)